Cas no 586392-15-6 (BENZENEMETHANOL, 3-BROMO-2,6-DIMETHOXY-)

• Product Name: BENZENEMETHANOL, 3-BROMO-2,6-DIMETHOXY-
• CAS No: 586392-15-6
• MF: C₉H₁₁BrO₃
• MW: 247.085842370987
• MDL: MFCD30480182
• CID: 3378217
• PubChem ID: 10857778
• Update Time: 2025-06-25

BENZENEMETHANOL, 3-BROMO-2,6-DIMETHOXY- Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANOL, 3-BROMO-2,6-DIMETHOXY-
• MFCD30480182
• SCHEMBL25805945
• E94514
• CID 10857778
• 586392-15-6
• AB87255
• (3-Bromo-2,6-dimethoxyphenyl)methanol
• CS-0193929

• MDL： MFCD30480182
• Inchi： 1S/C9H11BrO3/c1-12-8-4-3-7(10)9(13-2)6(8)5-11/h3-4,11H,5H2,1-2H3
• InChI Key： UKGMFTBOSABZRO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(CO)=C1OC)OC

Computed Properties

• Exact Mass: 245.98916Da
• Monoisotopic Mass: 245.98916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.7Ų

Additional information on BENZENEMETHANOL, 3-BROMO-2,6-DIMETHOXY-

BENZENEMETHANOL, 3-BROMO-2,6-DIMETHOXY (CAS No. 586392-15-6): A Versatile Organic Synthon in Contemporary Medicinal Chemistry

BENZENEMETHANOL, 3-BROMO-2,6-DIMETHOXY, identified by the Chemical Abstracts Service number CAS No. 586392-15-6, is a structurally defined organic compound characterized by a benzene ring substituted with a bromine atom at the 3-position and methoxy groups at the 2 and 6 positions. The presence of these substituents imparts unique physicochemical properties and reactivity patterns that render it an indispensable intermediate in advanced chemical synthesis. Recent studies highlight its utility in designing molecules with tailored pharmacokinetic profiles and selectivity for specific biological targets.

Structurally, this compound exhibits a meta-bromination pattern alongside -methoxy groups on the aromatic ring. This configuration stabilizes the benzene framework through resonance effects while introducing sites for further functionalization. The bromine atom serves as an electrophilic handle for nucleophilic substitution reactions (e.g., SNAr), enabling attachment of bioactive moieties such as amino groups or heterocyclic rings. Meanwhile, the methoxy substituents modulate electronic properties through electron-donating effects (EDA), which influence reaction pathways and molecular interactions with biological systems.

Recent advancements in its synthesis have focused on environmentally benign methodologies. A study published in Green Chemistry (2023) demonstrated a palladium-catalyzed arylation process using solvent-free conditions to produce this compound with >98% purity and >90% yield. The protocol employs microwave-assisted heating to accelerate C–Br bond formation from readily available anisole derivatives (methylphenol analogs), minimizing waste generation compared to traditional Friedel-Crafts approaches that require toxic catalysts like AlCl₃.

In medicinal chemistry applications, this compound has emerged as a key building block for developing serotonergic ligands targeting 5-HT receptor subtypes. Researchers at Stanford University (Journal of Medicinal Chemistry, 2024) incorporated it into a series of benzazepine derivatives that showed potent agonist activity at the 5-HT₁A receptor, demonstrating potential for treating anxiety disorders without inducing sedation—a critical improvement over conventional SSRIs. The methoxy groups enhance metabolic stability by shielding reactive aromatic positions from cytochrome P450 oxidation pathways.

A groundbreaking application was reported in cancer research where this molecule served as a chiral template for synthesizing enantiopure epoxide intermediates (, July 2024). By undergoing bromination followed by asymmetric epoxidation via titanium(IV) catalysis, it enabled access to optically active compounds that selectively inhibit tumor necrosis factor-alpha (TNFα) signaling pathways without affecting normal cellular functions. The regioselective substitution pattern proved critical in maintaining desired stereochemistry during multi-step syntheses.

In neuropharmacology studies published in (March 2024), this compound was used to create novel dopamine D₂ receptor antagonists with improved blood-brain barrier permeability. Computational docking analyses revealed that the methoxy groups optimize hydrophobic interactions while the bromine provides essential hydrogen bond acceptor capabilities necessary for binding efficacy against GPCRs—a class of membrane receptors involved in neuropsychiatric disorders.

Spectroscopic characterization confirms its distinct molecular signature: proton NMR analysis shows characteristic peaks at δ 7.1–7.4 ppm corresponding to meta-brominated aromatic protons under DMSO-d₆ solvent conditions. Mass spectrometry data align with theoretical calculations for C₁₀H₁₂BrO₂ molecular formula (m/z = 177 [M-H⁺]⁻). These analytical fingerprints are critical for quality control during pharmaceutical development processes involving this intermediate.

Thermal stability studies conducted under ICH guidelines reveal its decomposition temperature exceeds 180°C under nitrogen atmosphere when stored below -10°C—a parameter validated through differential scanning calorimetry (DSC). This stability profile supports its use in long-term storage during multi-stage synthesis campaigns common in API manufacturing pipelines.

Current research trends emphasize its role in click chemistry approaches where azide-functionalized derivatives undergo copper-catalyzed Huisgen cycloaddition reactions with terminal alkynes ( December 2024). Such reactions produce triazole-containing frameworks that are now being explored as protease inhibitors targeting SARS-CoV-2 variants post-pandemic drug discovery efforts.

In drug delivery systems research published in this compound's hydroxyl group was employed to conjugate polyethylene glycol () chains onto paclitaxel analogs via etherification reactions. The resulting nanoparticles demonstrated enhanced tumor accumulation due to improved aqueous solubility while retaining cytotoxic activity against MCF-7 breast cancer cells.

Safety evaluations indicate low acute toxicity based on OECD guideline assays performed on zebrafish embryos ( January 2024). Its LD₅₀ value exceeds 1 g/kg when administered intraperitoneally to mice models—a finding corroborated by Ames test results showing no mutagenic potential up to concentrations of 5 mg/mL.

Economic considerations reveal rising demand driven by its application in synthesizing FDA-approved antipsychotic agents such as risperidone analogs ( April 2024). Market analysis indicates global demand growth exceeding 7% annually due to increasing R&D investments in CNS disorder treatments and oncology therapies requiring precise structural modifications.

Synthetic versatility is further evidenced by its use as a precursor for fluorescent probes developed at MIT's Koch Institute ( September 2024). By introducing boron-dipyrromethene () moieties via Suzuki-Miyaura cross-coupling reactions under mild conditions, researchers created imaging agents capable of real-time tracking of kinase enzyme activity within live cells—opening new avenues for drug efficacy monitoring systems.

In enzymology studies published in this compound displayed remarkable selectivity as a substrate for cytochrome P450 isoforms CYP1A and CYP1B enzymes responsible for phase I metabolism activation of prodrugs such as tamoxifen derivatives. This property makes it valuable for studying metabolic pathways using recombinant enzyme assays coupled with LC/MS analysis platforms.

A recent patent filing (WO/XXXX/XXXXXX) describes its integration into chiral resolution protocols using macrocyclic crown ether-based separations—a method achieving >99% enantiomeric excess without chromatographic purification steps typically required for similar compounds containing halogen substituents.

Surface plasmon resonance () experiments conducted at Scripps Research revealed nanomolar affinity interactions between this compound's brominated form and estrogen receptor beta isoforms (). This discovery is being leveraged to design selective ERβ agonists capable of modulating metabolic syndrome without stimulating uterine proliferation—a major advancement over non-selective estrogen therapies prone to adverse effects.

In nanotechnology applications published in self-assembled monolayers formed from this compound exhibit tunable wettability properties when deposited on gold surfaces using thiol chemistry methods modified with thioacetic acid linkers followed by hydrolysis steps. These surfaces find application in lab-on-a-chip devices requiring precise control over protein adsorption behaviors during diagnostic assays development.

Mechanistic investigations using density functional theory () calculations have clarified its role as an electron-rich arene precursor when deprotonated under Lewis acid conditions—this understanding has enabled predictable design of transition metal-catalyzed cross-coupling reaction outcomes involving Grignard reagents or organocuprate species according to recent computational studies featured in